Cas no 95365-02-9 (4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione)
95365-02-9 structure
Product Name:4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione
CAS No:95365-02-9
MF:C18H20N4O2S
MW:356.442002296448
CID:6594143
PubChem ID:3926123
Update Time:2024-01-03
4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione
- 3H-1,2,4-Triazole-3-thione, 4-(4-ethoxyphenyl)-5-[(4-ethoxyphenyl)amino]-2,4-dihydro-
- F0835-0013
- 3-(4-ethoxyanilino)-4-(4-ethoxyphenyl)-1H-1,2,4-triazole-5-thione
- SR-01000009515-1
- AKOS024601035
- SR-01000009515
- Oprea1_227052
- 4-(4-ethoxyphenyl)-3-((4-ethoxyphenyl)amino)-1H-1,2,4-triazole-5(4H)-thione
- 95365-02-9
- 4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione
-
- Inchi: 1S/C18H20N4O2S/c1-3-23-15-9-5-13(6-10-15)19-17-20-21-18(25)22(17)14-7-11-16(12-8-14)24-4-2/h5-12H,3-4H2,1-2H3,(H,19,20)(H,21,25)
- InChI Key: BDXGPJBMRHDENF-UHFFFAOYSA-N
- SMILES: N1=C(NC2=CC=C(OCC)C=C2)N(C2=CC=C(OCC)C=C2)C(=S)N1
Computed Properties
- Exact Mass: 356.13069707g/mol
- Monoisotopic Mass: 356.13069707g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 90.2Ų
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Melting Point: 222 °C
- Boiling Point: 490.5±55.0 °C(Predicted)
- pka: 5.71±0.20(Predicted)
4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0835-0013-2μmol |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0835-0013-5μmol |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0835-0013-10μmol |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0835-0013-20μmol |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0835-0013-1mg |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0835-0013-2mg |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0835-0013-3mg |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0835-0013-4mg |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0835-0013-5mg |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0835-0013-10mg |
4-(4-ethoxyphenyl)-3-[(4-ethoxyphenyl)amino]-4,5-dihydro-1H-1,2,4-triazole-5-thione |
95365-02-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
4-(4-ethoxyphenyl)-3-(4-ethoxyphenyl)amino-4,5-dihydro-1H-1,2,4-triazole-5-thione Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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